Cas no 913835-93-5 (Ethyl 3-borono-4-chlorobenzoate)

• Product Name: Ethyl 3-borono-4-chlorobenzoate
• CAS No: 913835-93-5
• MF: C₉H₁₀BClO₄
• MW: 228.437302112579
• MDL: MFCD08689529
• CID: 802852
• PubChem ID: 44119358
• Update Time: 2025-05-20

Ethyl 3-borono-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-(ethoxycarbonyl)phenyl)boronic acid
• 2-Chloro-5-(ethoxycarbonyl)benzeneboronic acid
• (2-chloro-5-ethoxycarbonylphenyl)boronic acid
• 2-Chloro-5-(ethoxycarbonyl)phenylboronic acid
• Benzoicacid, 3-borono-4-chloro-, 1-ethyl ester (9CI)
• Ethyl 3-borono-4-chlorobenzoate
• [2-Chloro-5-(ethoxycarbonyl)phenyl]boronic acid
• C9H10BClO4
• AB48257
• 913835-93-5
• (2-Chloro-5-(ethoxycarbonyl)phenyl)boronicacid
• A860491
• FT-0699206
• MFCD08689529
• D71408
• SCHEMBL14150336
• BS-24814
• ethyl 4-chloro-3-(dihydroxyboranyl)benzoate
• AKOS015833655
• DTXSID70657166
• CS-0176030
• DB-303068
• SY362294
• 2-CHLORO-5-(ETHOXYCARBONYL)BENZENEBORONIC ACID 98

• MDL： MFCD08689529
• Inchi： 1S/C9H10BClO4/c1-2-15-9(12)6-3-4-8(11)7(5-6)10(13)14/h3-5,13-14H,2H2,1H3
• InChI Key： MWOJXHPAEOGJPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=CC=1B(O)O

Computed Properties

• Exact Mass: 228.03600
• Monoisotopic Mass: 228.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.33
• Melting Point: 236-240
• Boiling Point: 394.9°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.543
• PSA: 66.76000
• LogP: 0.19650

Ethyl 3-borono-4-chlorobenzoate Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on Ethyl 3-borono-4-chlorobenzoate

Comprehensive Overview of Ethyl 3-borono-4-chlorobenzoate (CAS No. 913835-93-5)

Ethyl 3-borono-4-chlorobenzoate (CAS No. 913835-93-5) is a specialized boronic acid ester derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique boronate and chlorobenzoate functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure combines an ethyl ester moiety with a boronic acid group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering.

In recent years, the demand for boron-containing compounds like Ethyl 3-borono-4-chlorobenzoate has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "boronic acid derivatives in drug design" or "CAS 913835-93-5 solubility," reflecting the compound's relevance in optimizing pharmacokinetic properties. Its chloro-substituted aromatic ring further enhances reactivity, enabling precise modifications in small-molecule therapeutics.

The synthesis of Ethyl 3-borono-4-chlorobenzoate typically involves palladium-catalyzed borylation of halogenated precursors, a process aligned with green chemistry principles. This aligns with trending queries such as "sustainable synthesis of boronic esters" and "catalyst efficiency in borylation." The compound's stability under physiological conditions also makes it a candidate for bioorthogonal chemistry, a hotspot in targeted drug delivery systems.

Analytical characterization of CAS 913835-93-5 often employs NMR spectroscopy and HPLC-MS, techniques frequently discussed in forums on "quality control for boron intermediates." Its crystalline form and storage conditions (typically under inert atmospheres) are critical for industrial scalability, addressing common concerns like "handling air-sensitive boronic acids."

Beyond pharmaceuticals, Ethyl 3-borono-4-chlorobenzoate finds niche applications in OLED materials and polymeric sensors, topics gaining traction in "boron-based electronic materials" searches. Its fluorescence quenching properties are explored for environmental sensing, resonating with the growing focus on "chemical sensors for pollutants."

In summary, Ethyl 3-borono-4-chlorobenzoate exemplifies the intersection of medicinal chemistry and advanced materials. Its dual functionality as a synthetic building block and research tool ensures sustained interest, while its alignment with green synthesis trends positions it as a future-proof intermediate in multidisciplinary applications.